Cas no 116471-08-0 (1-Aziridinecarboxylic acid, 2,3-dimethyl-, methyl ester, (2R,3S)-rel- (9CI))

1-Aziridinecarboxylic acid, 2,3-dimethyl-, methyl ester, (2R,3S)-rel- (9CI) structure
116471-08-0 structure
Product name:1-Aziridinecarboxylic acid, 2,3-dimethyl-, methyl ester, (2R,3S)-rel- (9CI)
CAS No:116471-08-0
MF:C6H11NO2
MW:129.15704
CID:131219
PubChem ID:14026130

1-Aziridinecarboxylic acid, 2,3-dimethyl-, methyl ester, (2R,3S)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Aziridinecarboxylic acid, 2,3-dimethyl-, methyl ester, (2R,3S)-rel- (9CI)
    • 1-Aziridinecarboxylicacid, 2,3-dimethyl-, methyl ester, (2R,3S)-rel-
    • methyl (2R,3S)-2,3-dimethylaziridine-1-carboxylate
    • 116471-08-0
    • Inchi: InChI=1S/C6H11NO2/c1-4-5(2)7(4)6(8)9-3/h4-5H,1-3H3
    • InChI Key: XIGIKLJRAHYDGZ-UHFFFAOYSA-N
    • SMILES: COC(N1C(C)C1C)=O

Computed Properties

  • Exact Mass: 129.078978594g/mol
  • Monoisotopic Mass: 129.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3Ų
  • XLogP3: 0.8

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